Cas no 2248358-19-0 (5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid)

• Product Name: 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid
• CAS No: 2248358-19-0
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 6083804
• PubChem ID: 137940409
• Update Time: 2025-05-24

5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid
• EN300-6509173
• 2248358-19-0
• 5-[Cyclopropyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-methyl-1,2-thiazole-4-carboxylic acid
• 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C13H18N2O4S/c1-7-9(11(16)17)10(20-14-7)15(8-5-6-8)12(18)19-13(2,3)4/h8H,5-6H2,1-4H3,(H,16,17)
• InChI Key： MDPYVSQJRREOKG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=N1)N(C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid

Introduction to 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic Acid (CAS No. 2248358-19-0)

5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid, identified by its CAS number 2248358-19-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of functional groups such as the tert-butoxy carbonyl (Boc) group and the cyclopropyl amino moiety makes this molecule a promising candidate for further exploration in drug design and synthesis.

The Boc group is a well-established protecting group in organic synthesis, particularly in peptide coupling reactions, where it provides stability to the amino group during synthetic processes. This characteristic makes 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid a valuable intermediate in the synthesis of more complex molecules, especially those involving peptide modifications. The cyclopropyl amino group, on the other hand, introduces a rigid three-membered ring structure, which can influence the conformation and reactivity of the molecule. This structural feature has been increasingly recognized for its potential in enhancing binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focused on thiazole derivatives due to their diverse pharmacological properties. Thiazole scaffolds are found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The specific arrangement of atoms in 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid positions it as a versatile building block for designing novel therapeutic agents. Researchers have been particularly interested in how modifications to the thiazole ring can modulate biological activity, leading to the development of more effective and targeted treatments.

The tert-butoxy carbonyl group not only serves as a protective moiety but also contributes to the overall stability of the compound during storage and handling. This stability is crucial for industrial applications where maintaining the integrity of intermediates is essential for efficient synthesis processes. Additionally, the carboxylic acid functionality at the 4-position of the thiazole ring provides a site for further derivatization, allowing chemists to explore various chemical transformations that could lead to new drug candidates.

Recent studies have highlighted the potential of cyclopropyl-containing compounds in medicinal chemistry due to their unique steric properties. The cyclopropyl group is known to enhance metabolic stability and binding interactions by introducing rigidity into molecular structures. In the context of 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid, this feature may contribute to improved pharmacokinetic profiles of derivatives developed from this scaffold. Such improvements are critical for advancing drug candidates through preclinical and clinical trials.

The combination of these structural features—Boc protection, cyclopropyl substitution, and thiazole core—makes 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid a compelling subject for further investigation. Researchers are exploring its potential as a precursor for synthesizing novel bioactive molecules with applications ranging from oncology to central nervous system disorders. The growing body of literature on thiazole derivatives underscores their significance as pharmacophores in modern drug discovery.

In conclusion, 5-{[(Tert-butoxy)carbonyl](cyclopropyl)amino}-3-methyl-1,2-thiazole-4-carboxylic acid (CAS No. 2248358-19-0) represents a fascinating compound with multiple functional groups that offer diverse synthetic possibilities and biological potential. Its unique structural attributes position it as a valuable asset in pharmaceutical research, particularly for developing next-generation therapeutics. As advancements continue to be made in understanding the relationships between molecular structure and biological activity, compounds like this one are poised to play a pivotal role in shaping future treatments.